Benzenepropanoic acid, alpha-bromo-4-methyl-beta-oxo-, ethyl ester

• Molecular Formula: C12H13BrO3
• Molecular Weight: 285.13 g/mol
• IUPAC Name: ethyl 2-bromo-3-(4-methylphenyl)-3-oxopropanoate
• InChI: InChI=1S/C12H13BrO3/c1-3-16-12(15)10(13)11(14)9-6-4-8(2)5-7-9/h4-7,10H,3H2,1-2H3
• InChI Key: IPBFOORCOXGLJD-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C(=O)C1=CC=C(C=C1)C)Br

Description

Benzenepropanoic acid, alpha-bromo-4-methyl-beta-oxo-, ethyl ester is a useful research compound. Its molecular formula is C12H13BrO3 and its molecular weight is 285.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

20.4 g of ethyl 3-p-tolyl-3-oxopropionate (Helv. Chim. Acta 57, 2205 (1974)) are dissolved in 20 ml of CCl4. A solution of 6 ml of bromine in 30 ml of CCl4 is added dropwise at -5° C. After 1 hour at -5° C., the mixture is stirred at 20° C. for 3 h and then at 60° C. for 1 h. the solvent is removed. The title compound is used further as crude product; yield 34 g.